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Compound of Interest

N,N-dimethyl-3-phenylpropan-1-
Compound Name:
amine

Cat. No.: B073586

An In-depth Technical Guide to N,N-dimethyl-3-phenylpropan-1-amine

This guide provides a comprehensive overview of the chemical and physical properties of N,N-
dimethyl-3-phenylpropan-1-amine, including its molecular formula and weight. It is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Physicochemical Properties

N,N-dimethyl-3-phenylpropan-1-amine is a tertiary amine with a phenylpropyl substituent. Its
key quantitative properties are summarized in the table below.
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Property Value

Molecular Formula C11H17N[1][2]
Molecular Weight 163.26 g/mol [2]
Monoisotopic Mass 163.1361 g/mol [1]
Topological Polar Surface Area 3.2 A7[1]
Rotatable Bond Count 4[1]

Heavy Atom Count 12[1]

Complexity 104[1]

LogP (Octanol/Water) 2.73[2]

Experimental Protocols

A common and effective method for the synthesis of N,N-dimethyl-3-phenylpropan-1-amine
is through the reductive amination of 3-phenylpropanal with dimethylamine. This process
typically involves two main steps: the formation of an intermediate iminium ion, followed by its
reduction to the final amine.

Synthetic Procedure: Reductive Amination

o Reaction Setup: To a stirred solution of 3-phenylpropanal (1.0 equivalent) in a suitable
solvent such as methanol or ethanol, add a solution of dimethylamine (2.0 equivalents,
typically as a solution in a compatible solvent). The reaction is often carried out at room
temperature.

e Iminium lon Formation: The mixture is stirred for a period to allow for the formation of the
intermediate iminium ion. The progress of this step can be monitored by techniques such as
Thin Layer Chromatography (TLC).

e Reduction: Areducing agent, such as sodium borohydride (NaBHa4) or sodium
triacetoxyborohydride (NaBH(OAC)s), is added portion-wise to the reaction mixture. The
temperature should be controlled during this exothermic step, often by using an ice bath.
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o Work-up: Once the reaction is complete, the solvent is typically removed under reduced
pressure. The residue is then taken up in an organic solvent (e.g., ethyl acetate) and washed
with water and brine to remove any inorganic byproducts.

 Purification: The organic layer is dried over an anhydrous salt like sodium sulfate, filtered,
and the solvent is evaporated. The crude product can then be purified by flash
chromatography on silica gel to yield the pure N,N-dimethyl-3-phenylpropan-1-amine.

lllustrative Diagrams

The following diagrams illustrate the key molecular properties and a plausible synthetic
workflow for N,N-dimethyl-3-phenylpropan-1-amine.
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Structural Descriptors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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